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Compound Name: _
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An In-depth Technical Guide to Methyl 5-amino-
4-cyano-3-methylthiophene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of Methyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate, a
polysubstituted 2-aminothiophene derivative. This document consolidates available data on its
molecular structure, spectral characteristics, and synthesis. Furthermore, it explores the
potential therapeutic applications of this class of compounds, summarizing the current
understanding of their biological activities. The information presented herein is intended to
serve as a valuable resource for researchers and professionals engaged in drug discovery and
development.

Chemical and Physical Properties

Methyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate is a member of the thiophene
family, characterized by a five-membered aromatic ring containing one sulfur atom.[1][2] Its
structure incorporates several functional groups, including an amino group, a cyano group, a
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methyl group, and a methyl carboxylate group, which contribute to its specific chemical
reactivity and potential for biological interactions.

Tabulated Physical and Chemical Data

The following table summarizes the key physical and chemical properties of Methyl 5-amino-4-
cyano-3-methylthiophene-2-carboxylate.

Property Value Source(s)

methyl 5-amino-4-cyano-3-
IUPAC Name ] [1]
methyl-2-thiophenecarboxylate

CAS Number 61320-65-8 [11[3]
Molecular Formula CsHsN202S [1][3]
Molecular Weight 196.23 g/mol [11[3]

Melting Point 226°C Fluorochem
Physical Form Solid Sigma-Aldrich

PDDIXJQTRLVRCG-
InChl Key [1]
UHFFFAOYSA-N

SMILES g(él:C(SC(:Clc#N)N)C(:O) "

Purity 95+% CookeChem

Note: Some properties, such as boiling point and detailed solubility in various solvents, are not
readily available in the searched literature and would require experimental determination.

Synthesis

The primary synthetic route to Methyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate is
the Gewald aminothiophene synthesis. This versatile and widely used multicomponent reaction
allows for the formation of polysubstituted 2-aminothiophenes from simple starting materials.[2]

[4]115]
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General Reaction Scheme (Gewald Reaction)

The Gewald reaction involves the condensation of a ketone or aldehyde with an a-cyanoester
in the presence of elemental sulfur and a basic catalyst.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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